Cas no 37128-60-2 ((2-ethyl-1h-indol-3-yl)-pyridin-4-ylmethanone)

• Product Name: (2-ethyl-1h-indol-3-yl)-pyridin-4-ylmethanone
• CAS No: 37128-60-2
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 922000
• PubChem ID: 326302
• Update Time: 2025-04-19

(2-ethyl-1h-indol-3-yl)-pyridin-4-ylmethanone Chemical and Physical Properties

Names and Identifiers

• (2-ethyl-1h-indol-3-yl)-pyridin-4-ylmethanone
• (2-ethyl-indol-3-yl)-pyridin-4-yl-methanone
• 4-Pyridyl 3-(2-ethyl)indolyl ketone
• AC1L6Y2M
• NSC297342
• NSC-297342
• DTXSID30315790
• 37128-60-2
• (2-Ethyl-1H-indol-3-yl)(pyridin-4-yl)methanone

• Inchi： 1S/C16H14N2O/c1-2-13-15(12-5-3-4-6-14(12)18-13)16(19)11-7-9-17-10-8-11/h3-10,18H,2H2,1H3
• InChI Key： CDFJGEUHASVGIT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)C1C2C=CC=CC=2NC=1CC

Computed Properties

• Exact Mass: 250.11072
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75
• LogP: 3.35630